Cas no 613667-39-3 (2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-(4-methylphenyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-(4-methylphenyl)-
• CAS No: 613667-39-3
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• CID: 482050
• PubChem ID: 10286426
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-(4-chlorophenyl)-6-(4-methylphenyl)-
• 5-(4-chlorophenyl)-6-(4-methylphenyl)-1H-pyrimidine-2,4-dione
• DTXSID20437778
• 5-(4-Chlorophenyl)-6-(p-tolyl)pyrimidine-2,4(1H,3H)-dione
• SCHEMBL1573454
• 613667-39-3

• Inchi： 1S/C17H13ClN2O2/c1-10-2-4-12(5-3-10)15-14(16(21)20-17(22)19-15)11-6-8-13(18)9-7-11/h2-9H,1H3,(H2,19,20,21,22)
• InChI Key： OTQZFZOLDRQEMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(NC(NC=1C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 312.06669
• Monoisotopic Mass: 312.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2